8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane]

• IUPAC Name: 8-fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane]
• InChI: InChI=1S/C11H11FO/c12-10-5-1-4-9-8(10)3-2-6-11(9)7-13-11/h1,4-5H,2-3,6-7H2
• InChI Key: GTIVDLQCYCBOKA-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC=C2F)C3(C1)CO3
• Molecular Formula: C11H11FO
• Molecular Weight: 178.20 g/mol

Description

8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] is a chemical compound that has gained significant attention in the field of scientific research due to its unique structure and potential applications. It is a spirocyclic compound that contains a naphthalene ring and an oxirane ring, with a fluorine atom attached to the naphthalene ring.

Mechanism of Action

The mechanism of action of 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] is not yet fully understood. However, studies have suggested that its antimicrobial activity may be due to its ability to disrupt bacterial cell membranes, while its anticancer activity may be attributed to its ability to induce apoptosis by activating caspase enzymes.
Biochemical and Physiological Effects:
Studies have shown that 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] can affect various biochemical and physiological processes. It has been found to inhibit the growth of cancer cells by inducing apoptosis, as well as inhibit the growth of bacteria and fungi. Additionally, it has been shown to have anti-inflammatory activity, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] in lab experiments is its unique structure, which may allow for the development of novel therapeutic agents. However, its low yield and limited availability may make it difficult to obtain in large quantities for extensive studies.

Future Directions

There are several future directions for the study of 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane]. One potential direction is the development of new therapeutic agents based on its unique structure and potential anticancer and antimicrobial activity. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in the treatment of inflammatory diseases. Finally, more efficient synthesis methods may need to be developed to increase the yield and availability of the compound for further studies.

Synthesis Methods

The synthesis of 8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] involves the reaction of 4-fluoronaphthalene with ethyl chloroformate in the presence of a base, followed by the addition of sodium hydride and epichlorohydrin. The product is then purified through column chromatography to obtain the final compound. This method has been reported to have a yield of around 50%.

Scientific Research Applications

8-Fluorospiro[2,3-dihydro-1H-naphthalene-4,2'-oxirane] has been studied for its potential applications in various scientific fields. It has been found to exhibit antimicrobial activity against both gram-positive and gram-negative bacteria, as well as antifungal activity. Additionally, it has shown promise as a potential anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells.